molecular formula C23H32N4O2 B4891920 5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine

5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine

Cat. No. B4891920
M. Wt: 396.5 g/mol
InChI Key: FHFICEHIALCBKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit unique biochemical and physiological effects, making it an interesting subject of study for researchers across various fields.

Mechanism of Action

The mechanism of action of this compound is not yet fully understood. However, it is known to interact with certain receptors in the brain, including the GABA-A receptor, which is involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the activity of certain neurotransmitter systems in the brain, leading to changes in behavior and physiological responses. It has been shown to exhibit anxiolytic and sedative effects, making it a potential therapeutic agent for the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using this compound in lab experiments is its ability to selectively target certain receptors in the brain, making it a useful tool for studying the function of these receptors. However, one limitation of using this compound is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are many potential future directions for research on this compound. One area of interest is its potential use as a therapeutic agent for anxiety disorders and other neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various neurotransmitter systems in the brain. Overall, the compound 5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine holds great promise for future scientific research and potential therapeutic applications.

Synthesis Methods

The synthesis of this compound involves the reaction of 2-pyridinecarboxylic acid with 2-(2-furyl)ethylamine, followed by the reaction of the resulting intermediate with cyclohexyl isocyanate. The final product is obtained after purification and isolation processes.

Scientific Research Applications

The compound 5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine has been used in various scientific research studies. One of the most common applications of this compound is in the field of neuroscience, where it has been studied for its potential use as a therapeutic agent for various neurological disorders.

properties

IUPAC Name

(4-cyclohexyl-1,4-diazepan-1-yl)-[6-[2-(furan-2-yl)ethylamino]pyridin-3-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H32N4O2/c28-23(27-14-5-13-26(15-16-27)20-6-2-1-3-7-20)19-9-10-22(25-18-19)24-12-11-21-8-4-17-29-21/h4,8-10,17-18,20H,1-3,5-7,11-16H2,(H,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FHFICEHIALCBKU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)N2CCCN(CC2)C(=O)C3=CN=C(C=C3)NCCC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H32N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-[2-(2-furyl)ethyl]-2-pyridinamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.